Cas no 81202-43-9 (D-Isoleucine,3-methoxy- (9CI))

• Product Name: D-Isoleucine,3-methoxy- (9CI)
• CAS No: 81202-43-9
• MF: C₇H₁₅NO₃
• MW: 161.198902368546
• CID: 708012
• Update Time: 2024-02-04

D-Isoleucine,3-methoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• D-Isoleucine,3-methoxy- (9CI)
• D-Isoleucine, 3-methoxy- (9CI)

• Inchi： 1S/C7H15NO3/c1-4-7(2,11-3)5(8)6(9)10/h5H,4,8H2,1-3H3,(H,9,10)/t5-,7-/m0/s1
• InChI Key： KPIXLPPFVSFATP-FSPLSTOPSA-N
• SMILES： C(O)(=O)[C@@H]([C@](OC)(C)CC)N

Computed Properties

• Exact Mass: 161.105
• Monoisotopic Mass: 161.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6A^2

Experimental Properties

• LogP: 0.91370